Cas no 2138512-45-3 ([2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-yl]methanamine)

• Product Name: [2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-yl]methanamine
• CAS No: 2138512-45-3
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5895531
• PubChem ID: 165854986
• Update Time: 2025-10-28

[2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-yl]methanamine
• EN300-768512
• 2138512-45-3

• Inchi： 1S/C11H13F2NO/c12-11(13)10-8(6-14)5-7-3-1-2-4-9(7)15-10/h1-4,8,10-11H,5-6,14H2
• InChI Key： KPMQMJIHRXFKHI-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)CC2C=CC=CC=2O1)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on [2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-yl]methanamine

Compound CAS No 2138512-45-3: [2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-yl]methanamine

The compound with CAS No 2138512-45-3, named [2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-yl]methanamine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzopyrans, which are known for their versatile structures and bioactive properties. The presence of the difluoromethyl group and the methanamine substituent introduces unique electronic and steric effects, making this compound a subject of interest in modern drug discovery and material science.

Recent studies have highlighted the importance of benzopyran derivatives in the development of novel therapeutic agents. The difluoromethyl substitution at the 2-position of the benzopyran ring enhances the molecule's stability and bioavailability, while the methanamine group contributes to its ability to interact with biological targets such as enzymes and receptors. These properties make this compound a promising candidate for applications in anti-inflammatory, antiviral, and anticancer drug development.

From a structural perspective, the benzopyran core provides a rigid framework that facilitates precise control over molecular interactions. The dihydro configuration at positions 3 and 4 introduces a degree of saturation that can influence the molecule's solubility and permeability. This balance between rigidity and flexibility is crucial for optimizing pharmacokinetic profiles in drug candidates.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques such as Suzuki coupling, Stille coupling, and nucleophilic substitution. Researchers have recently explored more efficient synthetic pathways to improve yield and reduce costs, making this compound more accessible for large-scale studies.

In terms of applications, [2-(difluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-yl]methanamine has shown potential as a lead compound in medicinal chemistry. Its ability to modulate key cellular pathways has been demonstrated in vitro and in preclinical models. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression.

Moreover, the incorporation of fluorine atoms in the difluoromethyl group enhances the molecule's lipophilicity without significantly compromising its hydrophilicity—a critical balance for drug design. This feature has been leveraged in recent research to develop analogs with improved pharmacodynamic properties.

The latest advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Quantum mechanical calculations and molecular docking studies have provided insights into its binding modes with target proteins, paving the way for rational drug design.

In conclusion, CAS No 2138512-45-3 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in the development of innovative therapeutic solutions.